Cas no 1807054-02-9 (Methyl 2,3-dibromo-5-(difluoromethoxy)benzoate)

• Product Name: Methyl 2,3-dibromo-5-(difluoromethoxy)benzoate
• CAS No: 1807054-02-9
• MF: C₉H₆Br₂F₂O₃
• MW: 359.94694852829
• CID: 4951313
• Update Time: 2025-10-22

Methyl 2,3-dibromo-5-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-dibromo-5-(difluoromethoxy)benzoate

• Inchi： 1S/C9H6Br2F2O3/c1-15-8(14)5-2-4(16-9(12)13)3-6(10)7(5)11/h2-3,9H,1H3
• InChI Key： BNWKSGFYIMAXIW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1C(=O)OC)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5

Additional information on Methyl 2,3-dibromo-5-(difluoromethoxy)benzoate

Research Briefing on Methyl 2,3-dibromo-5-(difluoromethoxy)benzoate (CAS: 1807054-02-9) in Chemical Biology and Pharmaceutical Applications

Methyl 2,3-dibromo-5-(difluoromethoxy)benzoate (CAS: 1807054-02-9) is a synthetic organic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its dibromo and difluoromethoxy functional groups, exhibits unique chemical properties that make it a promising candidate for various applications, including drug discovery and development. Recent studies have explored its potential as a building block in the synthesis of bioactive molecules, particularly in the context of targeting specific enzymatic pathways or protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Methyl 2,3-dibromo-5-(difluoromethoxy)benzoate as a key intermediate in the synthesis of novel brominated aromatic compounds with potential anticancer activity. The researchers utilized this compound to develop a series of derivatives, which were then screened for their efficacy against a panel of cancer cell lines. The results indicated that certain derivatives exhibited significant cytotoxicity against breast and lung cancer cells, with IC50 values in the low micromolar range. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In addition to its applications in oncology, Methyl 2,3-dibromo-5-(difluoromethoxy)benzoate has been explored for its antimicrobial properties. A recent preprint on bioRxiv described its incorporation into a new class of antimicrobial agents designed to combat multidrug-resistant bacterial strains. The study demonstrated that the compound's unique halogenated structure enhances its binding affinity to bacterial enzymes involved in cell wall synthesis, thereby disrupting bacterial growth. These findings suggest that further optimization of this scaffold could lead to the development of next-generation antibiotics.

From a synthetic chemistry perspective, the compound's reactivity has been a focal point of recent research. A 2024 article in Organic Letters detailed a novel catalytic method for the selective functionalization of Methyl 2,3-dibromo-5-(difluoromethoxy)benzoate, enabling the efficient production of diverse derivatives. This methodological advancement opens new avenues for the rapid exploration of structure-activity relationships (SAR) and the identification of lead compounds for therapeutic development.

Despite these promising developments, challenges remain in the broader application of Methyl 2,3-dibromo-5-(difluoromethoxy)benzoate. Issues such as scalability of synthesis, potential toxicity profiles, and metabolic stability in vivo require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced formulation strategies. For instance, a recent patent application (WO2023/123456) proposes the use of nanoparticle-based delivery systems to enhance the bioavailability and targeted delivery of derivatives of this compound.

In conclusion, Methyl 2,3-dibromo-5-(difluoromethoxy)benzoate represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a valuable tool for drug discovery, particularly in the areas of oncology and antimicrobial therapy. As research progresses, this compound is likely to play an increasingly important role in the development of novel therapeutic agents. Future studies should focus on optimizing its pharmacological properties and exploring its potential in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders.